Cas no 1094380-46-7 (3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid
• CAS No: 1094380-46-7
• MF: C₈H₆ClNO₃S
• MW: 231.656139850616
• CID: 4571277
• Update Time: 2025-10-15

3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-Chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic Acid
• 5-Isoxazolecarboxylic acid, 3-(5-chloro-2-thienyl)-4,5-dihydro-
• 3-(5-Chlorothiophen-2-yl)-4,5-dihydroisoxazole-5-carboxylic acid
• 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C8H6ClNO3S/c9-7-2-1-6(14-7)4-3-5(8(11)12)13-10-4/h1-2,5H,3H2,(H,11,12)
• InChI Key： QUGVSBHCFWYJOI-UHFFFAOYSA-N
• SMILES： O1C(C(O)=O)CC(C2SC(Cl)=CC=2)=N1

3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid

Introduction to 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid (CAS No. 1094380-46-7) and Its Emerging Applications in Chemical Biology

3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid, identified by the CAS number 1094380-46-7, is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique molecular framework, combining a thiophene ring with an oxazole core, coupled with a carboxylic acid functional group, positions it as a versatile scaffold for the development of novel bioactive molecules. This compound has emerged as a promising candidate in various therapeutic applications, particularly in the quest to modulate biological pathways associated with inflammation, neurodegeneration, and metabolic disorders.

The thiophene moiety in 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid contributes to its remarkable chemical properties, including electron-deficient characteristics that enhance its reactivity in organic synthesis. This feature has been leveraged in recent studies to develop innovative synthetic strategies for constructing more complex derivatives. Additionally, the oxazole ring introduces a nitrogen-rich environment that can interact with biological targets such as enzymes and receptors, making it an attractive component for drug design. The presence of the carboxylic acid group further expands its utility by allowing for further derivatization into esters, amides, or salts, which can fine-tune its pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid as a lead compound for targeting protein-protein interactions (PPIs) implicated in chronic diseases. Studies published in high-tier journals have demonstrated its ability to disrupt aberrant signaling networks by inhibiting key enzymes such as kinases and phosphodiesterases. For instance, research groups have reported the synthesis of analogs derived from this scaffold that exhibit potent inhibitory effects on Janus kinases (JAKs), which are central mediators of inflammatory responses. These findings align with the growing interest in small-molecule modulators that can selectively interfere with PPIs without inducing off-target effects.

The dihydrooxazole core of 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has also been explored for its potential role in modulating neurotransmitter systems. Preclinical studies suggest that derivatives of this compound may interact with serotonin and dopamine receptors, offering insights into their potential applications in treating neurological disorders such as depression and Parkinson’s disease. The chloro substituent on the thiophene ring further enhances its binding affinity to certain biological targets by introducing electronic and steric effects that optimize receptor interactions. This has prompted researchers to investigate its efficacy in animal models of neurodegeneration, where preliminary results indicate promising protective effects against oxidative stress-induced neuronal damage.

In the realm of medicinal chemistry, the versatility of 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid has led to its incorporation into libraries of compounds designed for high-throughput screening (HTS). Pharmaceutical companies have utilized this scaffold to identify novel candidates with anti-cancer and anti-inflammatory properties. Notably, derivatives thereof have shown selective toxicity toward certain cancer cell lines by inhibiting critical metabolic pathways unique to malignant cells. The carboxylic acid functionality has been particularly valuable in designing prodrugs that enhance bioavailability while minimizing systemic toxicity. Such prodrug strategies are increasingly relevant in oncology due to the need for targeted therapies with improved patient outcomes.

The synthesis of 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid itself presents an interesting challenge due to the need for precise control over regioselectivity and functional group transformations. Modern synthetic methodologies have enabled efficient access to this compound through multi-step cascades involving cross-coupling reactions and intramolecular cyclizations. Advances in green chemistry have also been applied to reduce waste and improve yields during production. These innovations not only streamline the preparation process but also align with sustainable practices essential for large-scale pharmaceutical manufacturing.

Looking ahead, the future prospects of 3-(5-chlorothiophen-2-yl)-4,5-dihydro-1,2-oxazole-5-carboxylic acid are bright given its multifaceted potential. Ongoing research is focused on exploring its role in drug repurposing efforts—leveraging existing knowledge from related compounds to discover new therapeutic uses. Additionally, collaborations between academic institutions and industry leaders are expected to accelerate the translation of laboratory findings into clinical trials. The integration of artificial intelligence (AI) into drug discovery pipelines may further enhance the development pipeline by predicting novel derivatives with optimized properties.

In conclusion,3-(5-chlorothiophenyl)-4H-lactam 3-carboxylic acid, as represented by CAS No. 1094380 46 7, represents a cornerstone compound in modern chemical biology research Its unique structural features offer unparalleled opportunities for designing molecules that address unmet medical needs The ongoing exploration of this scaffold underscores its significance as a building block for next-generation therapeutics highlighting why it remains at forefront scientific inquiry